Cas no 1219841-96-9 (N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide)

• Product Name: N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide
• CAS No: 1219841-96-9
• MF: C₁₇H₁₉F₄N₃O₂
• MW: 373.345278024673
• CID: 5901486
• PubChem ID: 51055368
• Update Time: 2025-05-28

N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-N-cyclopropyl-4-N-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide
• N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide
• AKOS024527279
• N1-cyclopropyl-N4-(4-fluoro-3-(trifluoromethyl)phenyl)piperidine-1,4-dicarboxamide
• 1219841-96-9
• VU0527909-1
• F5884-0193

• Inchi： 1S/C17H19F4N3O2/c18-14-4-3-12(9-13(14)17(19,20)21)22-15(25)10-5-7-24(8-6-10)16(26)23-11-1-2-11/h3-4,9-11H,1-2,5-8H2,(H,22,25)(H,23,26)
• InChI Key： GAPVVIXBQPNWFQ-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1C(F)(F)F)N([H])C(C1([H])C([H])([H])C([H])([H])N(C(N([H])C2([H])C([H])([H])C2([H])[H])=O)C([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 373.14133951g/mol
• Monoisotopic Mass: 373.14133951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide

Comprehensive Overview of N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide (CAS 1219841-96-9): Structure, Applications, and Research Insights

The compound N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide (CAS 1219841-96-9) is a highly specialized piperidine derivative with a unique structural framework. Its molecular design incorporates a cyclopropyl group and a fluorinated phenyl ring, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both fluoro and trifluoromethyl substituents enhances its metabolic stability and binding affinity, which are critical factors in drug discovery.

Recent studies highlight the growing demand for fluorinated compounds due to their improved bioavailability and target selectivity. Researchers are particularly intrigued by the N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide scaffold, as it aligns with trends in fragment-based drug design and small-molecule therapeutics. This compound’s CAS 1219841-96-9 identifier is frequently searched in academic databases, reflecting its relevance in kinase inhibition and GPCR modulation studies.

From a synthetic chemistry perspective, the preparation of N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide involves multi-step reactions, including amide coupling and cyclopropylation. The compound’s lipophilicity and hydrogen-bonding capacity make it a versatile intermediate for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion). These attributes are frequently discussed in forums focusing on medicinal chemistry optimization and lead compound development.

In the context of precision medicine, CAS 1219841-96-9 has garnered attention for its potential role in addressing resistant mutations in therapeutic targets. For instance, its trifluoromethyl group is known to enhance interactions with hydrophobic pockets in proteins, a feature leveraged in oncology research and CNS drug development. This aligns with trending searches on "fluorine in drug design" and "overcoming drug resistance."

Environmental and green chemistry considerations are also pivotal when discussing N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide. The compound’s persistence and biodegradability are under scrutiny, reflecting broader industry shifts toward sustainable synthesis. Regulatory guidelines, such as those from the EPA and REACH, emphasize the need for eco-friendly fluorochemicals, a topic dominating chemical industry forums.

Analytical characterization of CAS 1219841-96-9 typically involves HPLC, NMR, and mass spectrometry, with researchers often querying "structural elucidation of fluorinated piperidines". The compound’s crystalline properties and solubility profile are also critical for formulation scientists, as evidenced by searches on "excipient compatibility" and "salt selection strategies."

In summary, N1-cyclopropyl-N4-[4-fluoro-3-(trifluoromethyl)phenyl]piperidine-1,4-dicarboxamide (CAS 1219841-96-9) represents a convergence of structural innovation and therapeutic potential. Its applications span drug discovery, material science, and agricultural chemistry, making it a compound of enduring scientific and industrial relevance.